Cas no 2034573-68-5 (1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol)

• Product Name: 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol
• CAS No: 2034573-68-5
• MF: C₁₂H₁₃F₃N₂O₂
• MW: 274.2390
• CID: 5353040
• Update Time: 2025-08-04

1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-hydroxy-4-(trifluoromethyl)-1-piperidinyl]-4-pyridinyl-
• (4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)(pyridin-4-yl)methanone
• [4-hydroxy-4-(trifluoromethyl)piperidin-1-yl]-pyridin-4-ylmethanone
• 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol

• Inchi： 1S/C12H13F3N2O2/c13-12(14,15)11(19)3-7-17(8-4-11)10(18)9-1-5-16-6-2-9/h1-2,5-6,19H,3-4,7-8H2
• InChI Key： IGLMYYBFSBMJJW-UHFFFAOYSA-N
• SMILES： FC(C1(C([H])([H])C([H])([H])N(C(C2C([H])=C([H])N=C([H])C=2[H])=O)C([H])([H])C1([H])[H])O[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4

Additional information on 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol

Introduction to 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol (CAS No. 2034573-68-5)

1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 2034573-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic compounds, characterized by a six-membered ring containing one nitrogen atom. The presence of a pyridine moiety at the 4-position and a trifluoromethyl group at the 4-position of the piperidine ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol contribute to its potential biological activity. The pyridine carboxyl group (C=O) at position 1 can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the trifluoromethyl group (CF₃) at position 4 enhances lipophilicity and metabolic stability, which are desirable properties for many pharmaceutical compounds. These structural elements make this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their broad spectrum of biological activities. Piperidine-based compounds have been explored for various therapeutic applications, including central nervous system (CNS) disorders, oncology, and anti-inflammatory diseases. The specific substitution pattern of 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol suggests potential interactions with biological targets involved in these diseases.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design. The introduction of fluorine atoms into organic molecules can modulate their pharmacokinetic properties, such as bioavailability, metabolic stability, and binding affinity. The trifluoromethyl group in 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol is particularly noteworthy, as it has been shown to enhance binding interactions with certain enzymes and receptors. This modification can lead to improved drug efficacy and reduced side effects.

The pyridine moiety in this compound also plays a critical role in its potential biological activity. Pyridine derivatives are known to interact with various biological targets, including G protein-coupled receptors (GPCRs), kinases, and ion channels. The carboxyl group at position 1 can form hydrogen bonds with polar residues in the binding site of these targets, while the pyridine ring itself can engage in π-stacking interactions. These interactions can contribute to the compound's binding affinity and selectivity.

One area where 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol shows particular promise is in the treatment of neurological disorders. Piperidine-based compounds have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The structural features of this compound suggest that it may interact with MAO enzymes, potentially leading to therapeutic effects.

Another exciting application is in oncology research. Fluorinated piperidine derivatives have been explored as inhibitors of kinases involved in cancer cell proliferation. The trifluoromethyl group in 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol may enhance its ability to inhibit these kinases by improving binding affinity and metabolic stability. This makes it a promising candidate for further development as an anticancer agent.

The synthesis of 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between pyridine derivatives and appropriate piperidine precursors, followed by functional group modifications such as trifluoromethylation and carboxylation. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to introduce the desired substituents efficiently.

In conclusion, 1-(pyridine-4-carbonyl)-4-(trifluoromethyl)piperidin-4-ol (CAS No. 2034573-68-5) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a pyridine moiety and a trifluoromethyl group makes it an attractive scaffold for drug discovery targeting various diseases, including neurological disorders and cancer. Further research into its biological activity and synthetic pathways will be essential to unlock its full therapeutic potential.